Cas no 5892-11-5 (Brucine dihydrate)

Brucine dihydrate Properties

Names and Identifiers

• Brucine dihydrate
• (S)-TERT-BUTYL 3-AMINO-3-PHENYLPROPANOATE
• MC-31-BC
• DTXSID90932588
• 145428-94-0
• 10,11-Dimethoxystrychnine Dihydrate
• Strychnidin-10-one,2,3-dimethoxy-,hydrate(1:2)
• (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;dihydrate
• J-008104
• SCHEMBL6794678
• 5892-11-5
• 10,11-Dimethoxystrychnine
• UEJ23QX4RE
• Brucine tetrahydrate [MI]
• Strychnidin-10-one, 2,3-dimethoxy-, hydrate (1:4)
• Q27291044
• Brucine tetrahydrate
• UNII-UEJ23QX4RE
• XLXHHXCMBNBDMP-BEYGIVOKSA-N
• Strychnidin-10-one, 2,3-dimethoxy-, tetrahydrate
• Brucine, tetrahydrate
• 2,3-dimethoxystrychnidin-10-one-water (1/4)
• +Expand

• MDL： MFCD00005942
• InChIKey： IEJIBKWJYHZFNW-AWJFZPNVSA-N
• Inchi： InChI=1S/C23H26N2O4.H2O/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;1H2/t13-,18-,19+,21?,22-,23+;/m0./s1
• SMILES： O.COC1=C(OC)C=C2[C@]34CCN5CC6=CCO[C@@H]7C([C@H]6C[C@H]35)[C@@H]4N(C(C7)=O)C2=C1

Computed Properties

• Exact Mass: 394.18900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 430.21038668g/mol
• Heavy Atom Count: 31
• Complexity: 785
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• LogP: 2.11260
• PSA: 51.24000
• Water Partition Coefficient: Soluble in methanol. Partially soluble Miscible with water.
• Boiling Point: 689.9 ℃/760 mmHg
• Melting Point: 175-178 °C (dec.)(lit.)
• Flash Point: 371℃
• Color/Form: Not determined
• Solubility: Not determined